Cas no 2679824-14-5 (tert-butyl (2R,4R)-2-amino-4-carbamoyl-4-fluorobutanoate)

• Product Name: tert-butyl (2R,4R)-2-amino-4-carbamoyl-4-fluorobutanoate
• CAS No: 2679824-14-5
• MF: C₉H₁₇FN₂O₃
• MW: 220.241286039352
• CID: 6509439
• PubChem ID: 165912244
• Update Time: 2025-05-19

tert-butyl (2R,4R)-2-amino-4-carbamoyl-4-fluorobutanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2R,4R)-2-amino-4-carbamoyl-4-fluorobutanoate
• EN300-28273940
• 2679824-14-5

• Inchi： 1S/C9H17FN2O3/c1-9(2,3)15-8(14)6(11)4-5(10)7(12)13/h5-6H,4,11H2,1-3H3,(H2,12,13)/t5-,6-/m1/s1
• InChI Key： IULMAJDQIGGKNA-PHDIDXHHSA-N
• SMILES： F[C@@H](C(N)=O)C[C@H](C(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 220.12232057g/mol
• Monoisotopic Mass: 220.12232057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 95.4Ų

Additional information on tert-butyl (2R,4R)-2-amino-4-carbamoyl-4-fluorobutanoate

Recent Advances in the Study of tert-butyl (2R,4R)-2-amino-4-carbamoyl-4-fluorobutanoate (CAS: 2679824-14-5)

The compound tert-butyl (2R,4R)-2-amino-4-carbamoyl-4-fluorobutanoate (CAS: 2679824-14-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral fluorinated amino acid derivative is of particular interest due to its potential applications in drug discovery and development, especially in the design of protease inhibitors and other biologically active molecules. Recent studies have focused on its synthesis, stereochemical properties, and biological activity, providing new insights into its utility as a building block for more complex pharmaceutical agents.

A key area of research has been the optimization of synthetic routes for tert-butyl (2R,4R)-2-amino-4-carbamoyl-4-fluorobutanoate. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient enantioselective synthesis method using asymmetric hydrogenation and fluorination techniques. The researchers achieved high yields (up to 85%) and excellent enantiomeric excess (ee > 99%), which is crucial for pharmaceutical applications where stereochemistry plays a critical role in biological activity. This advancement addresses previous challenges in the large-scale production of this compound while maintaining strict stereochemical control.

In terms of biological applications, recent investigations have explored the incorporation of tert-butyl (2R,4R)-2-amino-4-carbamoyl-4-fluorobutanoate into peptide-based drug candidates. The fluorine atom at the 4-position and the carbamoyl group have been shown to significantly influence the pharmacokinetic properties of resulting compounds, including improved metabolic stability and membrane permeability. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives containing this moiety exhibited enhanced inhibitory activity against several clinically relevant proteases, with IC50 values in the low micromolar range.

Structural studies using X-ray crystallography and NMR spectroscopy have provided detailed insights into the conformational preferences of tert-butyl (2R,4R)-2-amino-4-carbamoyl-4-fluorobutanoate. The tert-butyl group has been found to effectively shield the amino and carbamoyl functionalities, while the fluorine atom participates in unique intramolecular interactions that stabilize specific conformations. These structural features are being leveraged in rational drug design approaches to create more potent and selective therapeutic agents.

Ongoing research is investigating the potential of tert-butyl (2R,4R)-2-amino-4-carbamoyl-4-fluorobutanoate as a precursor for positron emission tomography (PET) tracers. The fluorine-18 labeled version of this compound is under development for imaging applications, taking advantage of the favorable nuclear properties of fluorine-18 and the metabolic stability imparted by the fluorinated structure. Preliminary results from animal studies show promising biodistribution profiles and target specificity.

In conclusion, tert-butyl (2R,4R)-2-amino-4-carbamoyl-4-fluorobutanoate (CAS: 2679824-14-5) represents a versatile and valuable building block in medicinal chemistry. Recent advances in its synthesis and application demonstrate its growing importance in drug discovery programs. Future research directions likely include further optimization of synthetic methods, expansion of its applications in peptide mimetics, and development of imaging agents based on its unique structural features.